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Compound of Interest

Compound Name:
(4-Hydroxy-3-

methoxyphenyl)boronic acid

Cat. No.: B062145 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for

(4-Hydroxy-3-methoxyphenyl)boronic acid (CAS No. 182344-21-4). The information is

intended to guide laboratory personnel in the safe use of this compound and to provide

essential safety information for risk assessments.

Chemical Identification and Physical Properties
Identifier Value

IUPAC Name (4-hydroxy-3-methoxyphenyl)boronic acid[1]

CAS Number 182344-21-4[1]

Molecular Formula C₇H₉BO₄[1]

Molecular Weight 167.96 g/mol [1][2]

Appearance Off-white to light yellow solid[2]

Storage Temperature
Inert atmosphere, store in freezer, under

-20°C[2]

Hazard Identification and Classification
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(4-Hydroxy-3-methoxyphenyl)boronic acid is classified as hazardous. The following table

summarizes its GHS hazard classifications.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed.[2]

Skin Irritation 2 H315: Causes skin irritation.[2]

Eye Irritation 2A
H319: Causes serious eye

irritation.[2]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation.[2]

Signal Word: Warning

Precautionary Statements:[2]

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Safe Handling and Storage
Adherence to proper handling and storage protocols is crucial to minimize risk.

Personal Protective Equipment (PPE)
PPE Type Specification

Eye/Face Protection Safety glasses with side-shields or goggles.

Skin Protection Chemical-resistant gloves (e.g., nitrile), lab coat.

Respiratory Protection NIOSH-approved respirator if dust is generated.

Handling Procedures
Handle in a well-ventilated area, preferably in a chemical fume hood.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b062145?utm_src=pdf-body
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB91059990.htm?N=Europe
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB91059990.htm?N=Europe
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB91059990.htm?N=Europe
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB91059990.htm?N=Europe
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB91059990.htm?N=Europe
https://www.echemi.com/produce/pr24111234963-4-hydroxy-3-methoxyphenylboronic-acid.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b062145?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Avoid formation of dust and aerosols.[3]

Avoid contact with skin and eyes.[3]

Use non-sparking tools.[3]

Prevent fire caused by electrostatic discharge.[3]

Storage Conditions
Store in a tightly closed container.[3]

Keep in a dry, cool, and well-ventilated place.[3]

For long-term storage, keep in a freezer under an inert atmosphere at -20°C.

Emergency Procedures
First-Aid Measures

Exposure Route First-Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention.

Skin Contact

Flush skin with plenty of water for at least 15

minutes while removing contaminated clothing

and shoes. Get medical attention if irritation

develops.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

Inhalation

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Get medical

attention.
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Accidental Release Measures
Ensure adequate ventilation.

Evacuate personnel to safe areas.

Wear appropriate personal protective equipment.

Avoid dust formation.

Sweep up the spilled solid and place it in a suitable container for disposal.

Do not let the product enter drains.

Experimental Protocols
General Protocol for Safe Handling of Arylboronic Acids
This protocol outlines a general procedure for the safe handling of arylboronic acids like (4-
Hydroxy-3-methoxyphenyl)boronic acid in a laboratory setting.

Preparation:

Before starting work, ensure that the Safety Data Sheet (SDS) has been reviewed and

understood.

Verify that all necessary PPE is available and in good condition.

Ensure that the chemical fume hood is functioning correctly.

Prepare all necessary equipment and reagents before handling the boronic acid.

Handling:

Conduct all manipulations of the solid compound within a chemical fume hood to avoid

inhalation of dust.

Use a spatula to weigh and transfer the solid. Avoid creating dust clouds.
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If preparing a solution, add the solid to the solvent slowly.

Ensure all containers are clearly labeled.

Waste Disposal:

Dispose of all waste, including contaminated PPE, in appropriately labeled hazardous

waste containers.

Follow all local, state, and federal regulations for hazardous waste disposal.

Decontamination:

Clean the work area thoroughly with an appropriate solvent after use.

Wash hands thoroughly with soap and water after handling the compound.

Visualizations
Experimental Workflow: Suzuki-Miyaura Cross-Coupling
Reaction
The following diagram illustrates a typical workflow for a Suzuki-Miyaura cross-coupling

reaction, a common application for arylboronic acids.[4][5][6][7][8]
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Caption: A generalized workflow for the Suzuki-Miyaura cross-coupling reaction.

Logical Relationship: Safe Handling Procedure
This diagram outlines the logical flow of a safe handling procedure for (4-Hydroxy-3-
methoxyphenyl)boronic acid.
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Caption: Logical workflow for the safe handling of (4-Hydroxy-3-methoxyphenyl)boronic
acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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